Cas no 73663-83-9 (but-2-ynediamide hydrate (2:1))

• Product Name: but-2-ynediamide hydrate (2:1)
• CAS No: 73663-83-9
• MF: C₈H₁₀N₄O₅
• MW: 242.188801288605
• CID: 1765796
• PubChem ID: 51988
• Update Time: 2025-04-21

but-2-ynediamide hydrate (2:1) Chemical and Physical Properties

Names and Identifiers

• but-2-ynediamide hydrate (2:1)
• but-2-ynediamide,hydrate
• but-2-ynediamide;hydrate
• DTXSID00223878
• ACETYLENEDICARBOXAMIDE, HEMIHYDRATE
• 73663-83-9

• Inchi： 1S/2C4H4N2O2.H2O/c2*5-3(7)1-2-4(6)8;/h2*(H2,5,7)(H2,6,8);1H2
• InChI Key： BYJPDIHAQQLZEP-UHFFFAOYSA-N
• SMILES： O=C(C#CC(N)=O)N.O=C(C#CC(N)=O)N.O

Computed Properties

• Exact Mass: 242.06511943g/mol
• Monoisotopic Mass: 242.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų